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Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for the handling of Aluminum sesquichlorohydrate, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling Aluminum sesquichlorohydrate, it is crucial to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment Details

Eye Protection Chemical splash goggles

Should be worn at all times

when handling the substance

to protect against splashes.

Hand Protection Protective gloves

Chemically resistant gloves

(e.g., nitrile, neoprene) should

be worn.

Skin Protection Protective clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact.

Respiratory Protection
MSHA/NIOSH-approved

respirator

Recommended when

ventilation is inadequate or

when mist or vapors may be

generated.

Occupational Exposure Limits
While a specific Occupational Exposure Limit (OEL) for Aluminum sesquichlorohydrate has

not been established by major regulatory bodies, it is recommended to adhere to the limits for

related aluminum compounds as a conservative measure.

Organization Exposure Limit (as Al)
Time-Weighted Average

(TWA)

NIOSH REL 2 mg/m³ 8-hour TWA[1]

OSHA PEL
5 mg/m³ (respirable fraction),

15 mg/m³ (total dust)
8-hour TWA[2]

NIOSH REL: National Institute for Occupational Safety and Health Recommended Exposure

Limit OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit
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Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

Ensure adequate ventilation, using local exhaust ventilation if necessary, to control airborne

exposure.

Avoid contact with skin and eyes by wearing the appropriate PPE.[3]

Wash hands thoroughly after handling the material, especially before eating, drinking, or

smoking.[3]

Avoid contact with incompatible materials such as metals (aluminum, zinc, tin), as this may

release hydrogen gas.[4]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed to prevent moisture absorption and contamination.[4]

Store away from heat, sparks, and open flames.[4]

Store in compatible containers, such as those made of plastic or with a rubber lining. Avoid

contact with iron, brass, copper, and mild steel.[2]

Spill, Leak, and Disposal Plan
In the event of a spill or leak, immediate and appropriate action is necessary to contain the

material and prevent environmental contamination.

Spill and Leak Response:

Evacuate unnecessary personnel from the area.

Wear appropriate PPE, including respiratory protection if necessary.
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For small spills, absorb with an inert material (e.g., soda ash, lime) and place in a suitable

container for disposal.[2]

For large spills, dike the area to prevent spreading. Pump the material into a container for

disposal.[5]

Wash the spill area thoroughly with water.

Do not allow the material to enter drains or waterways.[1]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[1]

Do not dispose of the material down the drain or into sewer systems.[3]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[1]

Safety and Handling Workflow
The following diagram illustrates the key steps for the safe handling of Aluminum
sesquichlorohydrate from receipt to disposal.
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Figure 1. A workflow diagram for the safe handling of Aluminum sesquichlorohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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